Cas no 25578-12-5 ( )

• Product Name: &nbsp
• CAS No: 25578-12-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 913888
• PubChem ID: 318093
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• spiro[1,2,3,4,5,7,8,8a-octahydronaphthalene-6,2'-1,3-dioxolane]-4a-carbonitrile
• 9-Cyano-2-decalon-ketal
• AC1L7XCD
• AC1Q4R5N
• DL-9-CYANO-2,2-ETHYLENEDIOXY-TRANS-DECALIN
• NSC252133
• octahydro-1'H-spiro[1,3-dioxolane-2,2'-naphthalene]-8'a-carbonitrile
• HEXAHYDRO-TRANS-SPIRO[1,2'(1'H)-NAPHTHALENE]-8'.ALPHA.(3'H)-CARBONITRILE
• 8A-CYANO-2-DECALONE ETHYLENE KETAL
• XDZWVZVEAHGFPL-UHFFFAOYSA-N
• DTXSID30312320
• 25578-12-5
• NSC-252133
•  

• Inchi： 1S/C13H19NO2/c14-10-12-5-2-1-3-11(12)4-6-13(9-12)15-7-8-16-13/h11H,1-9H2
• InChI Key： XDZWVZVEAHGFPL-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC1CCCCC1(C#N)C2

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 364.5°C at 760 mmHg
• Flash Point: 136.7°C
• Refractive Index: 1.523
• PSA: 42.25